Cas no 87488-61-7 (2-Propen-1-one, 3-(dimethylamino)-1-(2-nitrophenyl)-)

• Product Name: 2-Propen-1-one, 3-(dimethylamino)-1-(2-nitrophenyl)-
• CAS No: 87488-61-7
• MF: C₁₁H₁₂N₂O₃
• MW: 220.224582672119
• CID: 1898702
• PubChem ID: 6300879
• Update Time: 2025-11-07

2-Propen-1-one, 3-(dimethylamino)-1-(2-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one, 3-(dimethylamino)-1-(2-nitrophenyl)-
• 3-(dimethylamino)-1-(2-nitrophenyl)prop-2-en-1-one
• 3-(dimethylamino)-1-(2-nitrophenyl)-2-propen-1-one
• 3-(dimethylamino)-2''-nitroacrylophenone
• 153813-81-1
• DB-146085
• MFCD00086507
• (E)-3-Dimethylamino-1-(2-nitro-phenyl)-propenone
• AS-8587
• NSC-158569
• CS-0255776
• (E)-3-(dimethylamino)-1-(2-nitrophenyl)prop-2-en-1-one
• (2e)-3-(dimethylamino)-1-(2-nitrophenyl) prop-2-en-1-one
• SCHEMBL4464211
• 2-Propen-1-one, 3-(dimethylamino)-1-(2-nitrophenyl)-, (2E)-
• (2E)-3-(DIMETHYLAMINO)-1-(2-NITROPHENYL)PROP-2-EN-1-ONE
• NSC158569
• G68603
• 75415-02-0
• 87488-61-7
• AKOS013016616
• MFCD03939294

• Inchi： 1S/C11H12N2O3/c1-12(2)8-7-11(14)9-5-3-4-6-10(9)13(15)16/h3-8H,1-2H3/b8-7+
• InChI Key： JZQFFGQCBWYGLB-BQYQJAHWSA-N
• SMILES： O=C(/C=C/N(C)C)C1C=CC=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 220.08500
• Monoisotopic Mass: 220.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 66.1Ų

Experimental Properties

• PSA: 66.13000
• LogP: 2.37600